Cas no 822-13-9 (1-Chlorotridecane)

• Product Name: 1-Chlorotridecane
• CAS No: 822-13-9
• MF: C₁₃H₂₇Cl
• MW: 218.806483507156
• MDL: MFCD03265416
• CID: 837851
• PubChem ID: 87559839
• Update Time: 2025-04-19

1-Chlorotridecane Chemical and Physical Properties

Names and Identifiers

• 1-Chlortridecan
• Tridecyl Chloride
• 1-chlorotridecane
• 1-chloro-tridecane
• 1-Chlor-tridecan
• 1-Tridecylchlorid
• n-tridecyl chloride
• Tridecane,1-chloro
• Tridecylchlorid
• Tridecylchloride
• Tridecane, 1-chloro-
• C13H27Cl
• SBB059960
• V1938
• ST51046224
• SCHEMBL4057165
• T71361
• BS-22706
• AKOS013153475
• MFCD03265416
• CS-0435359
• EINECS 212-488-4
• DTXSID9061170
• NS00038173
• C2213
• 822-13-9
• ASZMYJSJEOGSBR-UHFFFAOYSA-N
• DTXCID9048277
• 1-Chlorotridecane

• MDL： MFCD03265416
• Inchi： 1S/C13H27Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2-13H2,1H3
• InChI Key： ASZMYJSJEOGSBR-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 218.18000
• Monoisotopic Mass: 218.180129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.87
• Melting Point: 0.7°C
• Boiling Point: 126°C/5mmHg(lit.)
• Flash Point: 113.8°C
• Refractive Index: 1.4430-1.4470
• PSA: 0.00000
• LogP: 5.53620
• Solubility: Not determined

1-Chlorotridecane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H320-H336-H351-H410
• Warning Statement： P201-P202-P261-P264-P271-P273-P280-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P391-P403+P233-P405-P501
• Hazardous Material transportation number：3082
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides